Bis(4-cyanatophenyl)sulfone

• IUPAC Name: [4-(4-cyanatophenyl)sulfonylphenyl] cyanate
• InChI: InChI=1S/C14H8N2O4S/c15-9-19-11-1-5-13(6-2-11)21(17,18)14-7-3-12(4-8-14)20-10-16/h1-8H
• InChI Key: BUPOATPDNYBPMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC#N)S(=O)(=O)C2=CC=C(C=C2)OC#N
• Molecular Formula: C14H8N2O4S
• Molecular Weight: 300.29 g/mol

Description

“Bis(4-chlorophenyl) sulfone” is used as a precursor to prepare 4,4’-diamino-diphenyl sulfone and polysulfone plastics. It’s also used to prepare rigid and temperature-resistant polymers such as PES or Udel through polymerization with bisphenol-A and bisphenol-S.

Synthesis Analysis

In a study, a series of bifunctional ionic liquids (BFILs) containing sulfonic acid (–SO3H) and sulfhydryl groups (–SH) were synthesized and characterized by NMR and MS. The BFIL’s catalytic properties in the condensation reaction of 9-fluorenone and phenol were studied.

Molecular Structure Analysis

The molecular structure of these compounds is based on structures generated from information available in ECHA’s databases. The carbon atom of these groups is strongly nucleophilic, which allows its interaction with various nucleophilic agents, in particular, with phenols.

Chemical Reactions Analysis

Cyanate ester fragments are the functional groups of the considered molecules, affording the polymerization (cyclotrimerization) reactions. The carbon atom of these groups is strongly nucleophilic, which allows its interaction with various nucleophilic agents, in particular, with phenols.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure and composition. For example, they can exhibit processability of the epoxide binders, reveal higher operation temperature (250–300°C, in certain cases up to 400°C), low moisture intake and relative dielectric permittivity, and other valuable properties.

Scientific Research Applications

1. Fuel Cell Applications

Bis(4-cyanatophenyl)sulfone, as a component in sulfonated poly(arylene ether sulfone)s block copolymers, has shown promising results in fuel cell applications. These copolymers exhibit high proton conductivity and mechanical properties, making them suitable for use in fuel-cell membranes (Bae, Miyatake, & Watanabe, 2009).

2. Structural and Dynamical Studies

Research on compounds like Bis(4-chlorophenyl)sulfone, which is structurally similar to Bis(4-cyanatophenyl)sulfone, has provided insights into molecular systems' structural and dynamical aspects. These studies are crucial for understanding molecular interactions and structural stability (Ollivier et al., 1996).

3. Electronic Transport in Polymers

Bis(4-cyanatophenyl)sulfone plays a role in the synthesis of poly(azomethine sulfone)s, which are used in studying the electronic transport mechanism in thin films. These polymers display semiconducting properties, making them applicable in electronic devices (Rusu et al., 2007).

4. Polymerization Processes

The compound has been used in studying the kinetics of polymerization processes, particularly in the formation of thermosetting polymers. Understanding these processes is vital for developing materials with specific thermal and mechanical properties (Hamerton et al., 2003).

Mechanism of Action

The mechanism of action of these compounds is largely based on their ability to undergo polymerization (cyclotrimerization) reactions. The carbon atom of these groups is strongly nucleophilic, which allows its interaction with various nucleophilic agents, in particular, with phenols.

Safety and Hazards

Safety data sheets suggest avoiding ingestion and inhalation of these compounds. They also recommend using personal protective equipment/face protection and ensuring adequate ventilation.

Future Directions

Future research in this field is likely to focus on improving the properties of the polymers based on these compounds, including increasing the glass transition temperature, reducing the inflammability, improving the impact resistance, decreasing the dielectric permittivity, decreasing the moisture absorption, improving the resistance to thermal oxidation, enhancing processability, and avoiding the use of the petroleum stock.